Cas no 42407-51-2 (N-Methyl-4-phenylbutanamide)

N-Methyl-4-phenylbutanamide is a synthetic organic compound belonging to the class of amides, characterized by its phenyl and butanamide structural motifs. This compound is of interest in pharmaceutical and chemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the N-methyl group enhances its stability and solubility in organic solvents, facilitating its use in various synthetic pathways. Researchers value this compound for its reproducibility and compatibility with standard laboratory protocols.
N-Methyl-4-phenylbutanamide structure
N-Methyl-4-phenylbutanamide structure
Product Name:N-Methyl-4-phenylbutanamide
CAS No:42407-51-2
MF:C11H15NO
MW:177.242902994156
MDL:MFCD03576602
CID:2127493
PubChem ID:17947794
Update Time:2025-10-31

N-Methyl-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-4-phenylbutanamide
    • N-Methyl-4-phenylbutanamide
    • MDL: MFCD03576602
    • Inchi: 1S/C11H15NO/c1-12-11(13)9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H,12,13)
    • InChI Key: WEKPKUUXSDVLAT-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC=CC=1)NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 150
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 353.5±21.0 °C at 760 mmHg
  • Flash Point: 209.7±7.0 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Methyl-4-phenylbutanamide Security Information

N-Methyl-4-phenylbutanamide Pricemore >>

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